![molecular formula C14H9Cl3N2OS B3927449 3-chloro-N-{[(2,3-dichlorophenyl)amino]carbonothioyl}benzamide](/img/structure/B3927449.png)
3-chloro-N-{[(2,3-dichlorophenyl)amino]carbonothioyl}benzamide
Overview
Description
3-chloro-N-{[(2,3-dichlorophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CDCB and has been synthesized using different methods. In
Scientific Research Applications
3-chloro-N-{[(2,3-dichlorophenyl)amino]carbonothioyl}benzamide has been used in various scientific research applications. One of the primary applications is in the field of cancer research. Studies have shown that CDCB can inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes. CDCB has also been shown to have potential applications in the treatment of Alzheimer's disease, as it can inhibit the activity of beta-secretase, an enzyme that is involved in the production of amyloid beta peptides that are associated with Alzheimer's disease.
Mechanism of Action
The mechanism of action of 3-chloro-N-{[(2,3-dichlorophenyl)amino]carbonothioyl}benzamide involves the inhibition of certain enzymes. CDCB has been shown to inhibit the activity of beta-secretase, which is involved in the production of amyloid beta peptides that are associated with Alzheimer's disease. CDCB also inhibits the activity of certain enzymes that are involved in the growth and survival of cancer cells, leading to the induction of apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. CDCB has been shown to inhibit the growth and survival of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes. CDCB has also been shown to have potential applications in the treatment of Alzheimer's disease, as it can inhibit the activity of beta-secretase, an enzyme that is involved in the production of amyloid beta peptides that are associated with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-chloro-N-{[(2,3-dichlorophenyl)amino]carbonothioyl}benzamide in lab experiments is its potential applications in cancer research and the treatment of Alzheimer's disease. However, one of the limitations is the potential toxicity of CDCB, which may limit its use in certain experiments.
Future Directions
There are several future directions for the scientific research of 3-chloro-N-{[(2,3-dichlorophenyl)amino]carbonothioyl}benzamide. One direction is to further explore its potential applications in cancer research and the treatment of Alzheimer's disease. Another direction is to investigate the potential toxicity of CDCB and its effects on the environment. Additionally, there is potential for the development of new compounds based on the structure of CDCB that may have even greater potential for scientific research applications.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper.
properties
IUPAC Name |
3-chloro-N-[(2,3-dichlorophenyl)carbamothioyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl3N2OS/c15-9-4-1-3-8(7-9)13(20)19-14(21)18-11-6-2-5-10(16)12(11)17/h1-7H,(H2,18,19,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVZQSWGCPBPFNA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NC(=S)NC2=C(C(=CC=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl3N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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